Cas no 1053656-63-5 (Ethyl5,7-dichloro-1H-pyrazolo4,3-dpyrimidine-3-carboxylate)

• Product Name: Ethyl5,7-dichloro-1H-pyrazolo4,3-dpyrimidine-3-carboxylate
• CAS No: 1053656-63-5
• MF: C₈H₆Cl₂N₄O₂
• MW: 261.064838886261
• CID: 824163
• Update Time: 2026-04-29

Ethyl5,7-dichloro-1H-pyrazolo4,3-dpyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylate
• 1H-Pyrazolo[4,3-d]pyrimidine-3-carboxylic acid, 5,7-dichloro-, ethyl ester
• ethyl 5,7-dichloro-2H-pyrazolo[4,3-d]pyrimidine-3-carboxylate
• AG-D-18762
• AK-27421
• CTK4A3779
• FT-0648331
• KB-17331
• PubChem15983
• RP29296
• 5,7-Dichloro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid ethyl ester
• Ethyl5,7-dichloro-1H-pyrazolo4,3-dpyrimidine-3-carboxylate

• Inchi： InChI=1S/C8H6Cl2N4O2/c1-2-16-7(15)5-3-4(13-14-5)6(9)12-8(10)11-3/h2H2,1H3,(H,13,14)
• InChI Key： XCTJYEKMWZSXFV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NNC2=C1N=C(Cl)N=C2Cl

Computed Properties

• Exact Mass: 259.98700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.633
• PSA: 80.76000
• LogP: 1.83640

Additional information on Ethyl5,7-dichloro-1H-pyrazolo4,3-dpyrimidine-3-carboxylate

Recent Advances in the Study of Ethyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylate (CAS: 1053656-63-5)

Ethyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylate (CAS: 1053656-63-5) is a pyrazolopyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds. This research brief synthesizes the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential clinical applications.

The compound's structural features, including the dichloro-substituted pyrazolopyrimidine core and the ethyl carboxylate moiety, make it an attractive intermediate for the synthesis of more complex molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of Ethyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylate, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that improved the overall efficiency of the process.

In terms of biological activity, Ethyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylate has shown promising results as a precursor for the development of kinase inhibitors. Kinases play a critical role in various signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Recent in vitro studies have demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings suggest its potential utility in targeted therapy.

Furthermore, the compound has been investigated for its antiviral properties. A 2024 study in Antiviral Research explored its efficacy against RNA viruses, including SARS-CoV-2 and influenza. The results indicated that certain derivatives of Ethyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylate could inhibit viral replication by targeting viral polymerases. This opens new avenues for the development of broad-spectrum antiviral agents, particularly in the context of emerging infectious diseases.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent advancements in computational chemistry and molecular modeling have facilitated the design of more optimized derivatives, as highlighted in a 2023 review article in Bioorganic & Medicinal Chemistry Letters.

In conclusion, Ethyl 5,7-dichloro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylate (CAS: 1053656-63-5) represents a promising scaffold for drug discovery, with applications spanning kinase inhibition and antiviral therapy. Ongoing research aims to overcome existing limitations and unlock its full therapeutic potential. Future studies should focus on in vivo validation and the development of scalable synthetic routes to facilitate its transition from the bench to the clinic.